Cas no 108287-94-1 (Pyridazine,4-(2-chloro-1,1-dimethylethyl)-3,6-dimethyl-)

Pyridazine,4-(2-chloro-1,1-dimethylethyl)-3,6-dimethyl- structure
108287-94-1 structure
Product Name:Pyridazine,4-(2-chloro-1,1-dimethylethyl)-3,6-dimethyl-
CAS No:108287-94-1
MF:C10H15ClN2
MW:198.692501306534
CID:209747
PubChem ID:183947
Update Time:2025-04-19

Pyridazine,4-(2-chloro-1,1-dimethylethyl)-3,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Pyridazine,4-(2-chloro-1,1-dimethylethyl)-3,6-dimethyl-
    • 4-(1-chloro-2-methylpropan-2-yl)-3,6-dimethylpyridazine
    • Pyridazine, 4-(2-chloro-1,1-dimethylethyl)-3,6-dimethyl-
    • SCHEMBL10368140
    • 108287-94-1
    • DTXSID50148486
    • Inchi: 1S/C10H15ClN2/c1-7-5-9(8(2)13-12-7)10(3,4)6-11/h5H,6H2,1-4H3
    • InChI Key: WQFNLYVYAHTGCZ-UHFFFAOYSA-N
    • SMILES: ClCC(C)(C)C1C=C(C)N=NC=1C

Computed Properties

  • Exact Mass: 198.09255
  • Monoisotopic Mass: 198.092376
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 25.8
  • XLogP3: 2.4

Experimental Properties

  • Density: 1.065
  • Boiling Point: 319.6°Cat760mmHg
  • Flash Point: 176.6°C
  • Refractive Index: 1.505
  • PSA: 25.78
  • LogP: 2.60980
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